1-Bromo-4-fluoro-2-methyl-5-nitrobenzene
Cat. No. B1277503
M. Wt: 234.02 g/mol
InChI Key: VMXDJIHJOUZBAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([CH3:9])[cH:4][c:5]([F:8])[cH:6][cH:7]1.[K+:14].[N+:10](=[O:11])([O-:12])[O-:13].[S:15](=[O:16])(=[O:17])([OH:18])[OH:19]>>[Br:1][c:2]1[c:3]([CH3:9])[cH:4][c:5]([F:8])[c:6]([N+:10](=[O:11])[O-:12])[cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cc(F)ccc1Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(O)O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1cc(F)c([N+](=O)[O-])cc1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
